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Compound of Interest

Compound Name: 1,3-Divinyltetramethyldisiloxane

Cat. No.: B1580860 Get Quote

An in-depth exploration into the synthesis, properties, and diverse applications of 1,3-
Divinyltetramethyldisiloxane (DVTMS), a cornerstone of modern organosilicon chemistry.

This guide is intended for researchers, scientists, and drug development professionals,

providing detailed experimental protocols, quantitative data, and workflow visualizations.

1,3-Divinyltetramethyldisiloxane, a reactive organosilicon compound with the chemical

formula O(Si(CH₃)₂(CH=CH₂))₂, is a fundamental building block in the synthesis of a wide array

of silicone-based materials.[1][2] Its unique molecular structure, featuring a flexible siloxane

backbone and two terminal vinyl groups, imparts a versatile reactivity that is harnessed in

numerous industrial and research applications. This guide delves into the core aspects of

DVTMS chemistry, from its synthesis and characteristic reactions to its critical role in the

formulation of advanced materials for various sectors, including the biomedical field.

Chemical and Physical Properties
DVTMS is a colorless to pale yellow liquid characterized by its low viscosity and specific

physical properties that make it highly suitable for various polymerization and crosslinking

processes. A summary of its key properties is presented in the table below.
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Property Value Reference(s)

Molecular Formula C₈H₁₈OSi₂ [3]

Molecular Weight 186.40 g/mol [3]

Appearance Clear colorless liquid [1]

Density 0.809 g/mL at 25 °C [1]

Boiling Point 139 °C [3]

Melting Point -99 °C [3]

Refractive Index n20/D 1.411 [3]

Core Applications in Organosilicon Chemistry
The presence of two vinyl functional groups makes 1,3-Divinyltetramethyldisiloxane a highly

reactive monomer and crosslinking agent. Its principal applications stem from its participation in

hydrosilylation reactions and as a chain extender or end-capper in the synthesis of silicone

polymers.

Hydrosilylation and Crosslinking
Hydrosilylation is a fundamental reaction in organosilicon chemistry, involving the addition of a

silicon-hydride (Si-H) bond across an unsaturated bond, such as the vinyl group in DVTMS.

This reaction is typically catalyzed by platinum-based catalysts, most notably Karstedt's

catalyst, which itself is a platinum(0) complex with DVTMS as a ligand.[4][5]

The hydrosilylation of DVTMS with polymers containing Si-H groups, such as

polymethylhydrosiloxane (PMHS), leads to the formation of a stable, crosslinked three-

dimensional network. This process is the basis for the curing of many silicone elastomers

(rubbers) and gels.[4][6] The resulting materials exhibit a range of desirable properties,

including thermal stability, chemical inertness, and tunable mechanical characteristics.

Synthesis of Silicone Elastomers
DVTMS is a crucial component in the formulation of addition-cure silicone elastomers. In a

typical two-part system, one part contains a vinyl-terminated polydimethylsiloxane (PDMS)
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polymer and the platinum catalyst, while the second part contains a hydride-functional siloxane

crosslinker. DVTMS can be incorporated to modify the crosslink density and, consequently, the

mechanical properties of the final elastomer.

The mechanical properties of silicone elastomers, such as tensile strength and elongation at

break, can be tailored by varying the concentration of the crosslinking agent.

Crosslinker
Concentration
(related to DVTMS)

Tensile Strength
(MPa)

Elongation at
Break (%)

Reference(s)

Low ~0.3 - 0.6 70 - 360 [2]

High 8.6 500 [7]

General Purpose

Platinum Cured
8.6 500 [7]

Platinum-cured

(various formulations)

2.81 - 3.56 (Dielectric

Constant F/m)
N/A [8]

Experimental Protocols
Synthesis of a Silicone Elastomer via Platinum-
Catalyzed Hydrosilylation
This protocol describes a representative method for the preparation of a silicone elastomer

using a platinum-catalyzed hydrosilylation reaction.

Materials:

α,ω-Divinylpolydimethylsiloxane (vinyl-terminated PDMS)

Polymethylhydrosiloxane (PMHS) (crosslinker)

1,3-Divinyltetramethyldisiloxane (DVTMS) (optional, as a reactive diluent or for property

modification)
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Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex solution (Karstedt's catalyst) in

xylene (Pt ~2%)

Toluene (solvent)

Procedure:

In a clean, dry mixing vessel, combine the vinyl-terminated PDMS and any DVTMS (if used).

The ratio of these components will determine the final properties of the elastomer.

Add the platinum catalyst solution to the vinyl-containing mixture. The amount of catalyst is

typically in the parts-per-million (ppm) range relative to the total weight of the polymers. Mix

thoroughly until the catalyst is evenly dispersed.

In a separate vessel, weigh the appropriate amount of PMHS crosslinker. The molar ratio of

Si-H groups in the crosslinker to the vinyl groups in the PDMS and DVTMS is a critical

parameter that controls the extent of crosslinking.

Add the PMHS crosslinker to the vinyl- and catalyst-containing mixture.

Mix the components vigorously for 2-5 minutes until a homogeneous mixture is obtained. A

speed mixer is recommended for thorough mixing and de-gassing.[6]

Pour the mixture into a mold of the desired shape.

Cure the mixture in an oven at a specified temperature and time. A typical curing schedule is

100 °C for 24 hours.[6]

After curing, allow the elastomer to cool to room temperature before demolding.

Characterization: The resulting elastomer can be characterized by various techniques to

determine its physical and chemical properties.

Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the completion of the

hydrosilylation reaction by observing the disappearance of the Si-H stretching band (around

2160 cm⁻¹) and the C=C stretching band of the vinyl groups.[9]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to analyze

the structure of the polymer network. The disappearance of vinyl proton signals and the

appearance of new signals corresponding to the ethyl bridge confirm the crosslinking

reaction.[10][11][12]

Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular

weight distribution of the soluble fractions of the polymer.

Rheological Analysis: To study the curing kinetics and the viscoelastic properties of the

elastomer.[13][14]

Mechanical Testing: To measure properties such as tensile strength, elongation at break, and

hardness (durometer).[8]

Signaling Pathways and Experimental Workflows
The Chalk-Harrod Mechanism for Hydrosilylation
The platinum-catalyzed hydrosilylation reaction is generally understood to proceed via the

Chalk-Harrod mechanism. This mechanism involves a series of steps including oxidative

addition, olefin coordination, insertion, and reductive elimination.

Pt(0) Catalyst

Oxidative Addition
(H)Pt(SiR₃)

+ R₃SiH

Hydrosilane (R₃SiH)

Olefin (e.g., DVTMS)

Olefin Coordination+ Olefin Migratory Insertion
(Alkyl)Pt(SiR₃)

Insertion into Pt-H

Hydrosilylation Product

Reductive Elimination

- Product

Click to download full resolution via product page

Caption: The Chalk-Harrod mechanism for platinum-catalyzed hydrosilylation.
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Experimental Workflow for Silicone Elastomer Synthesis
The following diagram illustrates a typical workflow for the laboratory-scale synthesis of a

silicone elastomer using DVTMS as a key component.
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Vigorous Mixing
(e.g., Speed Mixer)

Part B:
Hydrosilane Crosslinker

(e.g., PMHS)
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Caption: A generalized workflow for the synthesis of a silicone elastomer.

Role in Drug Development and Biomedical
Applications
The biocompatibility, biodurability, and tunable physical properties of silicones make them

highly attractive for biomedical applications.[2][8] While the direct use of 1,3-
Divinyltetramethyldisiloxane in drug formulations is not common, its role as a critical

precursor and crosslinking agent in the synthesis of medical-grade silicones is significant.

Polydimethylsiloxane (PDMS), often synthesized and crosslinked using chemistry involving

DVTMS, is extensively used in the fabrication of medical devices, including:

Catheters and Tubing: The flexibility and biocompatibility of silicones are ideal for these

applications.

Medical Implants: Silicones are used in a variety of implants due to their biostability.[3]

Microfluidic Devices: PDMS is a primary material for fabricating microfluidic chips used in

drug screening and diagnostics due to its optical transparency, gas permeability, and ease of

fabrication.[15][16][17]

Drug Delivery Systems: Silicone-based materials can be formulated into matrices for the

controlled release of therapeutic agents. While not a direct carrier, DVTMS is integral to

creating the crosslinked silicone network that encapsulates and releases the drug. Silicon-

containing nanoparticles are also being explored as carriers for nucleic acid delivery.[3][9]

The ability to precisely control the crosslink density by adjusting the amount of DVTMS and

other reactants allows for the fine-tuning of the diffusion properties of the resulting silicone

matrix, which is crucial for achieving a desired drug release profile.

Conclusion
1,3-Divinyltetramethyldisiloxane is a versatile and indispensable compound in organosilicon

chemistry. Its ability to readily participate in hydrosilylation reactions makes it a cornerstone for

the synthesis of a vast range of silicone polymers, particularly elastomers and gels. The precise

control over material properties afforded by the use of DVTMS continues to drive innovation in
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fields ranging from industrial manufacturing to advanced biomedical applications. For

researchers and professionals in these areas, a thorough understanding of the chemistry and

application of DVTMS is essential for the development of next-generation materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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